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Compound of Interest

Compound Name: Arochlor 5432
CAS No.: 63496-31-1
Cat. No.: B1165868
Get Quote
. J

Executive Summary & Hazard Identification

Do not confuse Arochlor 5432 with standard PCBs (Arochlor 12xx series). Arochlor 5432 is a
Polychlorinated Terphenyl (PCT) mixture with approximately 32% chlorine by weight.[1] While
chemically related to PCBs, its terphenyl structure (three benzene rings) imparts higher
molecular weight, lower vapor pressure, and distinct viscosity profiles (often a sticky resin or
viscous liquid at room temperature).

Critical Hazard Profile:

Bioaccumulation: Extreme. PCTs are lipophilic and persist in fatty tissues.

Routes of Entry: Skin absorption (primary), Inhalation (aerosols/dust), Ingestion.

Chronic Toxicity: Potential carcinogen, hepatotoxin, and reproductive toxin.

Regulatory Status: Regulated under TSCA (Toxic Substances Control Act) in the USA,;
treated as a Persistent Organic Pollutant (POP) globally.
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Personal Protective Equipment (PPE) Matrix

Standard laboratory nitrile gloves are insufficient for prolonged contact with PCTs. PCTs can
permeate nitrile without causing immediate visible degradation, leading to silent exposure.

The "Barrier-in-Depth" Strategy[2]
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PPE Component

Recommendation

Scientific Rationale (The
IlWhyIl)

Primary Hand Protection

Laminate Film (Silver Shield /
4H)

Permeation Resistance: PCTs
are halogenated aromatics.[2]
[3] Laminate films offer

breakthrough times >4 hours,
whereas thin nitrile may fail in

<15 minutes.

Secondary Hand Protection

Nitrile (Outer Layer)

Dexterity & Grip: Laminate
gloves are slippery and ill-
fitting.[2][3] Wearing nitrile over
laminate secures the fit and
protects the inner glove from

physical tears.

Respiratory Protection

P100 / N100 Particulate

Respirator

Aerosol Defense: While vapor
pressure is low, static dust or
aerosols generated during
weighing/transfer are
significant risks.[2][3] If heating
>40°C, add an Organic Vapor
(OV) cartridge.

Body Protection

Tyvek® Lab Coat / Coverall

Particulate/Splash Barrier:
Cotton lab coats absorb
lipophilic toxins, becoming a
secondary source of exposure.

[2][3] Tyvek repels them.

Eye Protection

Chemical Splash Goggles

Mucosal Defense: Safety
glasses are insufficient against
viscous splashes.[2][3]

Goggles seal the orbital area.

PPE Selection Logic Diagram
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Start: Handling Arochlor 5432

Physical State / Operation?

Solid/Resin at Ambient Temp Liquid / Solubilized / Heated

Gloves: Double Nitrile Resp: N95/P100 Mask B Ty oy . Gloves: Laminate Liner + Nitrile Outer Resp: Half-Face w/ OV/P100 Cartridg
(Acceptable for brief contact) (If dust risk) Y- YV 99 (MANDATORY) apors/Aeroso

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on the physical state of the PCT. Note the
escalation to laminate gloves when the substance is in liquid form or solvated.

Operational Workflow: Handling & Solubilization

Arochlor 5432 is often a sticky, viscous resin. Standard weighing techniques can lead to
contamination of balances and spatulas.

Step 1: Preparation (The "Clean Zone")

o Surface Prep: Cover the balance area with an impervious bench liner (plastic-backed
absorbent paper). Tape it down.

o Tools: Use disposable glass Pasteur pipettes (if liquid) or disposable wooden/plastic spatulas
(if resin). Avoid reusable metal spatulas to eliminate cross-contamination during washing.

e Solvent Selection: PCTs are insoluble in water. Use Isooctane or Hexane for solubilization.
Note: These solvents degrade nitrile; this reinforces the need for Laminate gloves.

Step 2: The "Double-Weighing" Technique

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1165868/docs?utm_src=pdf-body-img#operational-safety-protocol-handling-arochlor-5432-polychlorinated-terphenyl
https://www.benchchem.com/product/b1165868/docs?utm_src=pdf-body#operational-safety-protocol-handling-arochlor-5432-polychlorinated-terphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

To prevent balance contamination:
e Tare a glass scintillation vial with its cap ON.
e Remove the vial from the balance.

o Transfer Arochlor 5432 into the vial inside a fume hood. Never open the stock container on
the balance.

e Cap the vial and wipe the exterior with a Kimwipe dampened with isooctane.

e Return the vial to the balance to record the mass.

Step 3: Decontamination[4]

e Immediate Clean: Any drips must be wiped immediately with hexane/isooctane.

o Tool Disposal: All disposable tools (pipettes, spatulas) go directly into a solid hazardous
waste container labeled "TSCA Regulated PCB/PCT Waste."

Waste Management & Disposal (TSCA Compliance)

Disposal of PCTs is strictly regulated.[4][5] They cannot be disposed of in standard chemical
waste streams.

Waste Category Protocol

Collect in glass bottles. Label: "Polychlorinated

Terphenyls - TSCA Regulated." Do not mix with

Liquid Waste )
non-halogenated solvents to keep disposal
costs manageable.

Gloves, pipettes, bench liners, and Tyvek

Solid Waste sleeves must go into a dedicated bucket/drum.

[2](3]

Must be sent to a TSCA-permitted incinerator
Destruction capable of reaching 1200°C with 99.9999%

destruction efficiency.[2][3]
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Operational Lifecycle Diagram

Critical Control Points
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Figure 2: Cradle-to-grave workflow for Arochlor 5432, emphasizing the critical control points
where exposure risk is highest.

Emergency Response

» Skin Contact: Do not scrub vigorously (this increases blood flow and absorption). Blot away
resin with a dry cloth, then wash gently with soap and copious water for 15 minutes.

e Spill (<100mL): Evacuate immediate area. Don full PPE (including respirator).[5] Cover with
sand or vermiculite. Do not use combustible materials (sawdust).[5]

o Fire: PCTs are non-flammable but emit toxic HCI and chlorinated vapors in a fire. Firefighters
must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy Arochlor 5432 | 63496-31-1 [smolecule.com]

2. restoredcdc.org [restoredcdc.org]

3. Table 4-3, Physical and Chemical Properties of Some Aroclorsa - Toxicological Profile for
Polychlorinated Biphenyls (PCBs) - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 4. apps.ecology.wa.gov [apps.ecology.wa.gov]

e 5.1CSC 0939 - POLYCHLORINATED BIPHENYL (AROCLOR 1254) [chemicalsafety.ilo.org]
¢ 6. downloads.regulations.gov [downloads.regulations.gov]

e 7. EPA: Disposal of Polychlorinated Biphenyls | U.S. GAO [gao.gov]

¢ To cite this document: BenchChem. [Operational Safety Protocol: Handling Arochlor 5432
(Polychlorinated Terphenyl)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165868/docs#operational-safety-protocol-handling-
arochlor-5432-polychlorinated-terphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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